Cas no 98475-06-0 (2-Oxo-2-phenylethyl benzenesulfonate)

• Product name: 2-Oxo-2-phenylethyl benzenesulfonate
• CAS No: 98475-06-0
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• CID: 2820803
• PubChem ID: 23024702

2-Oxo-2-phenylethyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 98475-06-0
• 2-Oxo-2-phenylethyl benzenesulfonate
• SCHEMBL687295
• DTXSID10629867

• Inchi： InChI=1S/C14H12O4S/c15-14(12-7-3-1-4-8-12)11-18-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： LVJABPYBQCMMML-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 276.04563003Da
• Monoisotopic Mass: 276.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų